4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid
4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid
(±)4-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Enzymatic transformation of DHA by RBL-1 cells also produces 4-HDHA. However, the enzymatic product is most likely the S-isomer. (±)4-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name:
Vulcanchem
CAS No.:
90906-40-4
VCID:
VC0163525
InChI:
InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18,21,23H,2,5,8,11,14,19-20H2,1H3,(H,24,25)
SMILES:
CCC=CCC=CCC=CCC=CCC=CC=CC(CCC(=O)O)O
Molecular Formula:
C22H32O3
Molecular Weight:
344.495
4-Hydroxydocosa-5,7,10,13,16,19-hexaenoic acid
CAS No.: 90906-40-4
Cat. No.: VC0163525
Molecular Formula: C22H32O3
Molecular Weight: 344.495
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Specification
| Description | (±)4-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. Enzymatic transformation of DHA by RBL-1 cells also produces 4-HDHA. However, the enzymatic product is most likely the S-isomer. (±)4-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid. |
|---|---|
| CAS No. | 90906-40-4 |
| Molecular Formula | C22H32O3 |
| Molecular Weight | 344.495 |
| IUPAC Name | 4-hydroxydocosa-5,7,10,13,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21(23)19-20-22(24)25/h3-4,6-7,9-10,12-13,15-18,21,23H,2,5,8,11,14,19-20H2,1H3,(H,24,25) |
| Standard InChI Key | IFRKCNPQVIJFAQ-UHFFFAOYSA-N |
| SMILES | CCC=CCC=CCC=CCC=CCC=CC=CC(CCC(=O)O)O |
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